Cas no 1803767-15-8 (3-Ethyl-4-fluoro-5-iodopyridine)

• Product Name: 3-Ethyl-4-fluoro-5-iodopyridine
• CAS No: 1803767-15-8
• MF: C₇H₇FIN
• MW: 251.040057420731
• CID: 4905286
• Update Time: 2025-06-12

3-Ethyl-4-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-fluoro-5-iodopyridine

• Inchi： 1S/C7H7FIN/c1-2-5-3-10-4-6(9)7(5)8/h3-4H,2H2,1H3
• InChI Key： XPALJCPTWKOTGX-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1F)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Ethyl-4-fluoro-5-iodopyridine

Professional Introduction to 3-Ethyl-4-fluoro-5-iodopyridine (CAS No. 1803767-15-8)

3-Ethyl-4-fluoro-5-iodopyridine, with the chemical formula C₇H₉FI₂N, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule, characterized by its pyridine core, has garnered considerable attention due to its versatile structural features and potential applications in drug discovery. The presence of both fluoro and iodo substituents makes it a valuable intermediate in synthetic chemistry, enabling the development of complex molecular architectures.

The compound's unique electronic properties, influenced by the electronegativity of the fluoro atom and the electrophilic nature of the iodo group, make it an excellent candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active molecules. The ethyl side chain further enhances its reactivity, providing a handle for further functionalization through nucleophilic substitution or metal-catalyzed reactions.

In recent years, there has been a surge in research focusing on halogenated pyridines due to their role as key building blocks in medicinal chemistry. Specifically, 3-Ethyl-4-fluoro-5-iodopyridine has been employed in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating novel inhibitors targeting tyrosine kinases, where the fluorine atom aids in modulating metabolic stability and binding affinity.

The pharmaceutical industry has leveraged this compound to develop small-molecule modulators that interact with specific biological pathways. A notable area of interest is its application in creating antiviral agents. The combination of a pyridine scaffold with halogen atoms provides a scaffold that can be easily modified to fit viral protease active sites. Recent advancements have shown promising results in using derivatives of 3-Ethyl-4-fluoro-5-iodopyridine to inhibit the replication of RNA viruses by disrupting essential enzymatic processes.

Beyond pharmaceuticals, this compound has found utility in agrochemical research. Its structural motifs are reminiscent of natural products that exhibit phytotoxic effects, making it a candidate for developing novel herbicides. TheSterling Chemistry Series on Halogenated Heterocycles[1],^{[1][1][1][1][1][1]}[1],^[1][1],^[1][1],^[1][1],^[1][1],^[1]> researchers have synthesized analogs that exhibit selective toxicity towards certain weed species while maintaining low toxicity to crops. This aligns with the growing demand for environmentally sustainable agricultural practices.

The synthesis of 3-Ethyl-4-fluoro-5-iodopyridine itself is an intriguing aspect of organic chemistry. Traditional methods often involve multi-step processes starting from readily available precursors like 4-fluoropyridine. Advanced synthetic strategies have been developed to improve yield and purity, including transition-metal-catalyzed iodination and subsequent ethylation steps. These methods not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

The compound's reactivity also makes it a valuable tool for material science applications. For example, its ability to participate in polymerization reactions allows for the creation of novel conductive polymers used in electronic devices. The halogen atoms can act as crosslinking agents or anchoring points for functional groups, enabling tailored material properties.

In conclusion, 3-Ethyl-4-fluoro-5-iodopyridine (CAS No. 1803767-15-8) is a multifaceted compound with broad applications across multiple industries. Its role in drug discovery, particularly in developing kinase inhibitors and antiviral agents, underscores its importance in medicinal chemistry. Additionally, its potential in agrochemicals and material science highlights its versatility beyond traditional pharmaceutical uses. As research continues to uncover new synthetic pathways and applications, this compound is poised to remain a cornerstone in chemical innovation.